Cas no 1393540-43-6 (2-(3-Acetyl-5-fluorophenyl)acetic acid)

• Product Name: 2-(3-Acetyl-5-fluorophenyl)acetic acid
• CAS No: 1393540-43-6
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 4937391
• Update Time: 2023-08-22

2-(3-Acetyl-5-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Acetyl-5-fluorophenyl)acetic acid
• Methyl 2-(2-acetyl-4-fluorophenyl)acetate
• AB78087
• (3-ACETYL-5-FLUOROPHENYL)ACETIC ACID

• Inchi： 1S/C10H9FO3/c1-6(12)8-2-7(4-10(13)14)3-9(11)5-8/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： PTPYBDRQOXUAEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4